Cas no 499-49-0 (5-Methylisophthalic acid)

• Product Name: 5-Methylisophthalic acid
• CAS No: 499-49-0
• MF: C₉H₈O₄
• MW: 180.157423019409
• MDL: MFCD00013986
• CID: 37813
• PubChem ID: 68137
• Update Time: 2025-06-10

5-Methylisophthalic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methylisophthalic acid
• 5-Methylbenzene-1,3-dicarboxylic acid
• Uvitic acid
• Isophthalicacid, 5-methyl- (6CI,7CI,8CI)
• 5-Methyl-1,3-benzenedicarboxylic acid
• NSC 41436
• Isophthalic acid, 5-methyl-
• 1,3-Benzenedicarboxylic acid, 5-methyl-
• PMZBHPUNQNKBOA-UHFFFAOYSA-N
• Uvitinsaure
• 3,5-Dicarboxytoluene
• 5-MethylisophthalicAcid
• KSC237E4T
• toluene-3,5-dicarboxylic acid
• NSC41436
• BBL101990
• STL5
• SY005375
• CS-W016008
• FT-0620641
• NS00031983
• Z1255485636
• EINECS 207-881-2
• 5-methyl-1,3-benzoic acid
• AKOS015891094
• SCHEMBL40661
• AM20060639
• 499-49-0
• UNII-L828A4V3R6
• MFCD00013986
• EN300-113870
• 5-Methylisophthalic acid, 97%
• DTXSID50198143
• PS-3522
• NSC-41436
• M1903
• L828A4V3R6
• DTXCID80120634
• DB-051706
• STL555787
• 207-881-2

• MDL： MFCD00013986
• Inchi： 1S/C9H8O4/c1-5-2-6(8(10)11)4-7(3-5)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： PMZBHPUNQNKBOA-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 180.04200
• Monoisotopic Mass: 180.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.377
• Melting Point: 299-303 °C (lit.)
• Boiling Point: 408.7℃ at 760 mmHg
• Flash Point: 215.1℃
• PSA: 74.60000
• LogP: 1.39140
• Solubility: Not determined

5-Methylisophthalic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36/37/39
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 5-Methylisophthalic acid

Introduction to 5-Methylisophthalic Acid (CAS No. 499-49-0)

5-Methylisophthalic acid (CAS No. 499-49-0) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This aromatic dicarboxylic acid is characterized by its unique molecular structure, which includes a benzene ring substituted with two carboxylic acid groups and a methyl group. The compound's chemical formula is C₉H₈O₄, and it has a molecular weight of 176.16 g/mol.

The synthesis of 5-methylisophthalic acid can be achieved through various methods, including the oxidation of 5-methyltoluene and the decarboxylation of 5-methylisophthalic acid esters. These synthetic routes have been extensively studied and optimized to ensure high yields and purity levels, making the compound readily available for industrial and research purposes.

In the field of polymer science, 5-methylisophthalic acid is used as a monomer in the production of polyesters and polyamides. Its unique structure imparts specific properties to these polymers, such as enhanced thermal stability, mechanical strength, and chemical resistance. These properties make the resulting materials suitable for a variety of applications, including automotive parts, electronic components, and textile fibers.

Recent research has also explored the potential of 5-methylisophthalic acid in the development of new materials with advanced functionalities. For instance, a study published in the Journal of Polymer Science investigated the use of 5-methylisophthalic acid-based copolymers in the fabrication of nanofibers with improved mechanical properties and biocompatibility. These nanofibers have shown promise in tissue engineering and drug delivery systems.

In the pharmaceutical industry, 5-methylisophthalic acid has been investigated for its potential as a building block in the synthesis of novel drugs. Its ability to form stable complexes with metal ions has led to its use in the development of metallopharmaceuticals, which are drugs that contain metal ions as an integral part of their structure. These compounds have shown potential in treating various diseases, including cancer and neurodegenerative disorders.

A notable study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of 5-methylisophthalic acid-derived metal complexes. The results indicated that these complexes exhibited significant antitumor activity against several cancer cell lines, suggesting their potential as anticancer agents. Further research is ongoing to optimize their pharmacological properties and assess their safety and efficacy in preclinical studies.

Beyond its applications in materials science and pharmaceuticals, 5-methylisophthalic acid has also found use in environmental remediation technologies. Its ability to form stable complexes with heavy metals makes it an effective agent for removing toxic metals from contaminated water sources. A recent study published in Environmental Science & Technology demonstrated that 5-methylisophthalic acid-based sorbents could efficiently remove lead, cadmium, and mercury from aqueous solutions, highlighting its potential for environmental protection.

The versatility of 5-methylisophthalic acid extends to its role as an intermediate in the synthesis of other valuable chemicals. For example, it can be used to produce various derivatives such as esters, amides, and nitriles, which have applications in areas such as coatings, adhesives, and lubricants. The ability to tailor these derivatives for specific performance requirements makes 5-methylisophthalic acid an important compound in industrial chemistry.

In conclusion, 5-methylisophthalic acid (CAS No. 499-49-0) is a multifaceted compound with a broad spectrum of applications across multiple industries. Its unique chemical structure and properties make it an invaluable resource for researchers and industrialists alike. Ongoing research continues to uncover new possibilities for this compound, ensuring its relevance and importance in the future development of advanced materials and pharmaceuticals.